Cas no 1555898-52-6 (2-(4-fluoro-3-methoxyphenyl)propanal)

2-(4-Fluoro-3-methoxyphenyl)propanal is a fluorinated aromatic aldehyde with a methoxy substituent, offering a versatile intermediate for organic synthesis. Its structure combines electron-withdrawing (fluoro) and electron-donating (methoxy) groups, enabling selective reactivity in transformations such as reductive amination, condensation, or Grignard reactions. The fluorine atom enhances metabolic stability in pharmaceutical applications, while the aldehyde functionality provides a handle for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given its balanced lipophilicity and potential for hydrogen bonding. High purity grades ensure reproducibility in research and industrial processes.

2-(4-fluoro-3-methoxyphenyl)propanal structure

1555898-52-6 structure

Product Name:2-(4-fluoro-3-methoxyphenyl)propanal

CAS No:1555898-52-6

MF:C₁₀H₁₁FO₂

MW:182.191546678543

CID:6054014

PubChem ID:83828490

Update Time:2025-06-08

2-(4-fluoro-3-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluoro-3-methoxyphenyl)propanal
- EN300-1857192
- 1555898-52-6
- Inchi： 1S/C10H11FO2/c1-7(6-12)8-3-4-9(11)10(5-8)13-2/h3-7H,1-2H3
- InChI Key： HRMARUJKIZCCGC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1OC)C(C=O)C

Computed Properties

Exact Mass: 182.07430775g/mol
Monoisotopic Mass: 182.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26.3Å²

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